The ideal strength of two-dimensional stanene may reach or exceed the Griffith strength estimate†
Nanoscale Pub Date: 2017-02-27 DOI: 10.1039/C7NR00010C
Abstract
Ideal strength is the maximum stress a material can withstand, and it is an important intrinsic property for structural applications. A Griffith strength limit of ∼E/9 is the best known upper bound of this property for a material loaded in tension. Here we report that stanene, a recently fabricated two-dimensional material, could approach and possibly exceed this limit from a theoretical perspective. Utilizing first-principles density functional theory, we investigated the nonlinear elastic behavior of stanene and found that its strength could reach ∼E/7.4 under uniaxial tension in both armchair and zigzag directions without incurring phonon instability or mechanical failure. The unique mechanical properties of stanene are appreciated by comparison with other Group-IV 2D materials.
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Journal Name：Nanoscale
Research Products
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CAS no.: 177966-61-9
